![molecular formula C15H18N2O3S2 B2880957 N'-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-N-[(thiophen-2-yl)methyl]ethanediamide CAS No. 2097935-02-7](/img/structure/B2880957.png)
N'-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-N-[(thiophen-2-yl)methyl]ethanediamide
Description
N'-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-N-[(thiophen-2-yl)methyl]ethanediamide is a useful research compound. Its molecular formula is C15H18N2O3S2 and its molecular weight is 338.44. The purity is usually 95%.
BenchChem offers high-quality N'-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-N-[(thiophen-2-yl)methyl]ethanediamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-N-[(thiophen-2-yl)methyl]ethanediamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Inflammatory Applications
Thiophene derivatives have been identified as potent anti-inflammatory agents. They can inhibit various inflammatory pathways, making them valuable in the research and development of new anti-inflammatory drugs. For example, compounds like 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea act as anti-inflammatory agents, providing a basis for the development of novel therapeutics for conditions such as arthritis and other inflammatory diseases .
Anticancer Research
The anticancer properties of thiophene derivatives are significant in medicinal chemistry. Researchers are exploring thiophene-based compounds for their potential to inhibit cancer cell growth and proliferation. Their ability to interact with various biological targets makes them promising candidates for the development of new anticancer drugs .
Antimicrobial Activity
Thiophene derivatives exhibit antimicrobial properties, making them useful in the fight against bacterial and fungal infections. The study of these compounds can lead to the discovery of new antimicrobial agents that can be used to treat resistant strains of bacteria and fungi .
Material Science and Industrial Chemistry
In material science, thiophene derivatives are utilized as corrosion inhibitors and play a crucial role in the advancement of organic semiconductors. They are also used in the fabrication of organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs), which are essential components in modern electronic devices .
Neurological Disorders Treatment
Thiophene derivatives are being studied for their potential use in treating neurological disorders such as Alzheimer’s disease. Serotonin antagonists derived from thiophene are used in the treatment of Alzheimer’s, showcasing the importance of these compounds in neuropharmacology .
Anesthetic Applications
Some thiophene derivatives are used as voltage-gated sodium channel blockers and have anesthetic properties. For instance, articaine, a 2,3,4-trisubstituent thiophene, is used as a dental anesthetic in Europe. This highlights the compound’s significance in medical applications where local anesthesia is required .
properties
IUPAC Name |
N'-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-N-(thiophen-2-ylmethyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3S2/c1-15(20,7-11-4-6-21-9-11)10-17-14(19)13(18)16-8-12-3-2-5-22-12/h2-6,9,20H,7-8,10H2,1H3,(H,16,18)(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPGUPYHQOXIDPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CSC=C1)(CNC(=O)C(=O)NCC2=CC=CS2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]-N-[(thiophen-2-yl)methyl]ethanediamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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